(E)-2-(2-BENZYLIDENEHYDRAZINYL)BENZOIC ACID

• Molecular Formula: C14H12N2O2
• Molecular Weight: 240.26 g/mol
• IUPAC Name: 2-(2-benzylidenehydrazinyl)benzoic acid
• InChI: InChI=1S/C14H12N2O2/c17-14(18)12-8-4-5-9-13(12)16-15-10-11-6-2-1-3-7-11/h1-10,16H,(H,17,18)
• InChI Key: JWHPRNIQGLRBPH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=NNC2=CC=CC=C2C(=O)O

Description

2-(N’-Benzylidene-hydrazino)-benzoic acid is a Schiff base compound derived from the condensation of benzohydrazide and benzaldehyde. Schiff bases are known for their wide range of applications in various fields due to their unique chemical properties, including their ability to form stable complexes with metal ions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(N’-Benzylidene-hydrazino)-benzoic acid typically involves the reaction of benzohydrazide with benzaldehyde in the presence of a catalytic amount of glacial acetic acid. The reaction is carried out in ethanol under reflux conditions for about 4 hours. The progress of the reaction is monitored using thin-layer chromatography (TLC). After completion, the reaction mixture is cooled to room temperature, and the product is isolated by filtration and recrystallization from ethanol .

Industrial Production Methods

While specific industrial production methods for 2-(N’-Benzylidene-hydrazino)-benzoic acid are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, solvent, and catalyst concentration, to ensure high yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

2-(N’-Benzylidene-hydrazino)-benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the Schiff base to its corresponding amine.

Substitution: The compound can participate in nucleophilic substitution reactions, where the hydrazino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles like amines, thiols, or halides can be used under appropriate conditions to achieve substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction would produce the corresponding amine derivative.

Scientific Research Applications

2-(N’-Benzylidene-hydrazino)-benzoic acid has several applications in scientific research:

Chemistry: It is used as a ligand in coordination chemistry to form complexes with metal ions, which can be studied for their structural and electronic properties.

Medicine: Schiff bases, including 2-(N’-Benzylidene-hydrazino)-benzoic acid, are investigated for their antimicrobial and anticancer properties.

Industry: The compound can be used in the synthesis of other organic compounds and as an intermediate in various chemical processes.

Mechanism of Action

The mechanism of action of 2-(N’-Benzylidene-hydrazino)-benzoic acid involves its ability to form stable complexes with metal ions. These complexes can interact with biological molecules, leading to various biochemical effects. The Schiff base can also undergo hydrolysis to release the parent hydrazide and aldehyde, which may have their own biological activities .

Comparison with Similar Compounds

Similar Compounds

N’-Benzylidene-benzohydrazide: Similar in structure but lacks the carboxylic acid group.

2-(N’-Benzylidene-hydrazino)-3-phenyl-3H-quinazolin-4-one: Contains a quinazolinone ring, offering different biological activities.

Uniqueness

2-(N’-Benzylidene-hydrazino)-benzoic acid is unique due to its combination of a Schiff base with a carboxylic acid group, which enhances its ability to form stable complexes with metal ions and provides additional sites for chemical modification.